Cas no 182918-98-5 (1,2-Ethanediol, 1-(3-chlorophenyl)-)

• Product Name: 1,2-Ethanediol, 1-(3-chlorophenyl)-
• CAS No: 182918-98-5
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 1376412
• PubChem ID: 15356648
• Update Time: 2025-07-23

1,2-Ethanediol, 1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(3-chlorophenyl)-
• 1-(3-chlorophenyl)-1,2-Ethanediol
• DTXSID401300851
• SY031948
• 1-(3-chlorophenyl)ethane-1,2-diol
• WLWZAZBRGPMXCW-UHFFFAOYSA-N
• 182918-98-5
• EN300-1240425
• AKOS016053243
• SCHEMBL1154749
• m-chlorophenyl-1,2-ethanediol
• DA-31207
• MFCD00798445
• DB-058129

• Inchi： 1S/C8H9ClO2/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,10-11H,5H2
• InChI Key： WLWZAZBRGPMXCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CO)O

Computed Properties

• Exact Mass: 172.02917
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,2-Ethanediol, 1-(3-chlorophenyl)-

Comprehensive Overview of 1,2-Ethanediol, 1-(3-chlorophenyl)- (CAS No. 182918-98-5): Properties, Applications, and Industry Insights

1,2-Ethanediol, 1-(3-chlorophenyl)-, with the CAS number 182918-98-5, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This compound, also referred to as 3-chlorophenyl ethylene glycol, belongs to the family of substituted glycols, characterized by its unique chlorophenyl functional group. Its molecular structure combines the hydrophilicity of ethylene glycol with the aromatic properties of a chlorinated benzene ring, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity specialty chemicals like 1,2-Ethanediol, 1-(3-chlorophenyl)- has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 182918-98-5 solubility" or "3-chlorophenyl glycol synthesis," reflecting its relevance in optimizing reaction conditions. The compound’s polar aprotic solvent compatibility and moderate boiling point (often queried as "182918-98-5 boiling point") make it suitable for controlled reactions in API (Active Pharmaceutical Ingredient) manufacturing.

From an environmental perspective, 1-(3-chlorophenyl)ethanediol is scrutinized for its biodegradability and eco-friendly alternatives, aligning with the green chemistry trends dominating 2024. Analytical techniques such as HPLC and GC-MS (common search terms like "CAS 182918-98-5 analysis methods") are employed to ensure its purity, which is critical for applications in electronic materials and liquid crystal formulations.

The compound’s structure-activity relationship (SAR) is another hot topic, particularly in medicinal chemistry forums. Queries like "1,2-Ethanediol derivatives in drug design" highlight its potential as a scaffold for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. Its chiral center (often searched as "182918-98-5 enantiomers") further underscores its utility in asymmetric synthesis.

Industrially, CAS 182918-98-5 is leveraged in coatings and adhesives, where its dual functionality enhances crosslinking efficiency. Patent databases reveal growing interest in its use for UV-curable resins, addressing the demand for low-VOC materials. Safety data (searched as "1-(3-chlorophenyl)ethanediol SDS") emphasize proper handling under standard laboratory protocols.

In summary, 1,2-Ethanediol, 1-(3-chlorophenyl)- exemplifies the intersection of innovation and practical application. Its multifaceted role—from pharmaceutical intermediates to advanced material components—positions it as a compound of enduring scientific and commercial value.